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Compound of Interest

Compound Name: N-Isopropylbenzylamine

Cat. No.: B094796

An In-depth Technical Guide on the Solubility of N-Isopropylbenzylamine in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-
Isopropylbenzylamine in various organic solvents. Understanding the solubility of this
secondary amine is crucial for its application in chemical synthesis, pharmaceutical
development, and various research contexts. This document consolidates available qualitative
and quantitative solubility data, offers detailed experimental protocols for solubility
determination, and presents visual workflows to elucidate key processes.

Physicochemical Properties of N-
Isopropylbenzylamine

A summary of the key physicochemical properties of N-Isopropylbenzylamine is presented in
Table 1. These properties are fundamental to understanding its behavior in different solvent
systems.
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Property Value

Molecular Formula C1oH1sN

Molecular Weight 149.23 g/mol

Appearance Colorless to pale yellow liquid[1]
Density 0.892 g/mL at 25 °C

Boiling Point 200 °C

CAS Number 102-97-6

Solubility Profile of N-Isopropylbenzylamine

The solubility of N-lIsopropylbenzylamine is dictated by its molecular structure, which includes
a non-polar benzyl group and a moderately polar secondary amine group with an isopropy!
substituent. This structure results in good solubility in a range of organic solvents.

Qualitative Solubility

General observations indicate that N-lsopropylbenzylamine is soluble in many common
organic solvents. Table 2 summarizes the available qualitative solubility information.

Solvent Qualitative Solubility
Acetone Soluble[1]

Methanol Soluble[1]

Chloroform Slightly Soluble

Ethyl Acetate Slightly Soluble

Quantitative Solubility of N-lsopropylbenzylamine
Hydrochloride

While quantitative data for the free base is not readily available in the literature, solubility data
for N-Isopropylbenzylamine hydrochloride has been reported and is presented in Table 3.
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This provides a valuable quantitative insight into the compound's behavior in polar organic

solvents.
Solvent Solubility (mg/mL)
DMF 15
DMSO 30
Ethanol 30
PBS (pH 7.2) 10

Estimated Solubility Based on Structural Analogs

To further inform solvent selection, the solubility of structurally similar compounds, benzylamine
and dibenzylamine, can be considered. This data, presented in Table 4, allows for an
estimation of the solubility profile of N-lsopropylbenzylamine, although experimental
verification is always recommended.

Solvent Benzylamine Dibenzylamine
Water Miscible Insoluble
Ethanol Miscible Soluble

Diethyl Ether Miscible Soluble

Acetone Very Soluble

Benzene Soluble Soluble
Chloroform Slightly Soluble

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires standardized experimental procedures. The
isothermal shake-flask method is a widely accepted technique for generating reliable solubility
data for liquid solutes in organic solvents.
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Isothermal Shake-Flask Method

Objective: To determine the equilibrium solubility of N-lsopropylbenzylamine in a specific

organic solvent at a controlled temperature.

Materials:

N-Isopropylbenzylamine (high purity)

Selected organic solvent (analytical grade)

Analytical balance (£ 0.0001 g)

Thermostatic shaker or water bath

Vials with airtight seals (e.g., screw-cap vials with PTFE septa)
Calibrated positive displacement pipettes

Syringe filters (e.g., 0.45 um, compatible with the solvent)
Volumetric flasks

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

Preparation of Supersaturated Solutions: In a series of vials, add an excess amount of N-
Isopropylbenzylamine to a known volume or mass of the selected organic solvent. The
excess solute is crucial to ensure that equilibrium is reached from a state of supersaturation.

Equilibration: Securely seal the vials and place them in a thermostatic shaker or water bath
set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a sufficient period to
ensure equilibrium is reached (typically 24-72 hours). The agitation should be vigorous
enough to ensure good mixing but not so vigorous as to cause emulsification.

Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the
same temperature for a minimum of 24 hours to allow for the complete separation of the
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undissolved solute from the saturated solution.

o Sampling: Carefully withdraw an aliquot of the clear, saturated supernatant using a pre-
warmed (to the experimental temperature) syringe. Immediately filter the aliquot through a
syringe filter into a pre-weighed volumetric flask. This step must be performed quickly to
avoid temperature fluctuations that could affect solubility.

¢ Quantification:

o Gravimetric Analysis: Determine the mass of the collected filtrate. Carefully evaporate the
solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the
boiling point of N-Isopropylbenzylamine. The mass of the remaining solute is then
determined.

o Instrumental Analysis: Alternatively, dilute the filtered aliquot to a known volume with the
solvent. Determine the concentration of N-Isopropylbenzylamine in the diluted sample
using a validated analytical method such as High-Performance Liquid Chromatography
(HPLC) with UV detection or Gas Chromatography (GC) with Flame lonization Detection
(FID). A calibration curve prepared with known concentrations of N-
Isopropylbenzylamine in the same solvent is required for accurate quantification.

» Calculation of Solubility: Express the solubility in the desired units, such as g/100 mL, g/kg of
solvent, or mole fraction.

Visualizing Experimental and Logical Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental
and conceptual frameworks for determining and understanding solubility.
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Caption: Experimental workflow for the determination of N-Isopropylbenzylamine solubility.
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N-Isopropylbenzylamine Organic Solvents
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Caption: The "like dissolves like" principle applied to N-Isopropylbenzylamine solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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